![molecular formula C21H23N5O3 B4656943 methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate](/img/structure/B4656943.png)
methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate
Overview
Description
Methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate, also known as MADITB, is a chemical compound with potential applications in scientific research. This compound belongs to the class of triazine-based fluorescent dyes that have been extensively used in various biological and biochemical studies.
Scientific Research Applications
Methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate has been extensively used in various scientific research applications, such as fluorescence microscopy, flow cytometry, and bioimaging. It has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells. This compound has also been used to study the binding kinetics of proteins, DNA, and RNA. Furthermore, this compound has been used as a sensor for the detection of metal ions and pH changes in biological systems.
Mechanism of Action
The mechanism of action of methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate is based on its ability to bind to biological molecules such as proteins, DNA, and RNA. This compound is a triazine-based fluorescent dye that can undergo fluorescence resonance energy transfer (FRET) upon binding to biological molecules. This FRET process results in a change in the fluorescence emission of this compound, which can be used to monitor the binding kinetics of the biological molecules.
Biochemical and Physiological Effects:
This compound has been reported to have minimal toxic effects on living cells and can be used for long-term imaging studies. It has been shown to be stable under physiological conditions and can be used to monitor the intracellular distribution of biological molecules. This compound has also been used to study the cellular uptake and trafficking of nanoparticles.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate in lab experiments include its high sensitivity, selectivity, and stability. It can be used for real-time monitoring of biological processes in living cells. However, the limitations of using this compound include its limited solubility in aqueous solutions, which can affect its bioavailability. This compound can also be affected by environmental factors such as pH and temperature, which can affect its fluorescence emission.
Future Directions
There are several future directions for the use of methyl 4-{[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy}benzoate in scientific research. One potential application is in the development of biosensors for the detection of disease biomarkers. This compound can be used as a fluorescent probe for the detection of specific biomolecules in biological fluids such as blood and urine. Another potential application is in the development of targeted drug delivery systems. This compound can be conjugated to nanoparticles or drugs to target specific cells or tissues. Furthermore, this compound can be used in the development of new imaging techniques for the study of biological processes at the molecular level.
properties
IUPAC Name |
methyl 4-[[4-anilino-6-(diethylamino)-1,3,5-triazin-2-yl]oxy]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-4-26(5-2)20-23-19(22-16-9-7-6-8-10-16)24-21(25-20)29-17-13-11-15(12-14-17)18(27)28-3/h6-14H,4-5H2,1-3H3,(H,22,23,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWBCBKTPHRPKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=N1)NC2=CC=CC=C2)OC3=CC=C(C=C3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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